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Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087 Get Quote

IUPAC Name: Decanoyl chloride[1]

Synonyms: Capric acid chloride, Caprinoyl chloride, n-Decanoyl chloride[2][3][4][5]

Introduction
Decanoyl chloride (CAS No. 112-13-0) is a linear acyl chloride, a class of organic compounds

characterized by the -COCl functional group. It is derived from decanoic acid and presents as a

colorless to pale yellow liquid with a distinct, pungent odor. Its chemical structure, featuring a

ten-carbon aliphatic chain, renders it a key intermediate in a multitude of synthetic applications.

This document serves as a technical guide for researchers, scientists, and professionals in

drug development, providing in-depth information on the physicochemical properties, synthesis,

applications, and safety protocols associated with decanoyl chloride. Its high reactivity makes

it a valuable reagent for introducing the decanoyl group into molecules, thereby modifying their

lipophilicity and biological properties.

Physicochemical and Spectroscopic Data
Quantitative data for decanoyl chloride is summarized below for ease of reference. These

properties are critical for designing experimental conditions and ensuring safe handling.
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Property Value Reference

Molecular Formula C10H19ClO

Molecular Weight 190.71 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Density 0.919 g/mL at 25 °C

Boiling Point 94-96 °C at 5 mmHg

Refractive Index n20/D 1.441

Flash Point 140 °C (284 °F)

Vapor Density 6.57 (vs air)

Synthesis and Experimental Protocols
Decanoyl chloride is most commonly synthesized from its corresponding carboxylic acid,

decanoic acid. The following protocol details a standard laboratory procedure using oxalyl

chloride.

Reaction: CH3(CH2)8COOH + (COCl)2 → CH3(CH2)8COCl + CO + CO2 + HCl

Experimental Protocol: Synthesis of Decanoyl Chloride from Decanoic Acid

Materials:

Decanoic acid

Oxalyl chloride

Dichloromethane (DCM), anhydrous

N,N-Dimethylformamide (DMF), catalytic amount

Ice bath
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Round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a gas

outlet (to vent HCl and CO)

Procedure:

In a round-bottom flask, dissolve decanoic acid (1.0 equivalent) in anhydrous

dichloromethane (DCM).

Cool the solution to 0 °C using an ice bath.

Add a catalytic amount of DMF (e.g., 3 drops) to the solution.

Slowly add oxalyl chloride (2.0-4.0 equivalents) dropwise to the stirred solution. Vigorous

gas evolution (HCl, CO, CO2) will be observed. Ensure the reaction is performed in a well-

ventilated fume hood.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for approximately 4 hours, or until gas evolution ceases.

Monitor the reaction completion by IR spectroscopy (disappearance of the broad O-H

stretch of the carboxylic acid and appearance of the sharp C=O stretch of the acyl chloride

at a higher wavenumber).

Once the reaction is complete, remove the solvent and excess oxalyl chloride under

reduced pressure using a rotary evaporator.

The resulting crude decanoyl chloride, typically a yellow oil, can be used directly for

subsequent reactions or purified by vacuum distillation.

Applications in Research and Drug Development
Decanoyl chloride is a versatile acylating agent used to introduce the 10-carbon decanoyl

moiety into various substrates. This functionalization is particularly relevant in pharmaceutical

and life sciences research.

Pharmaceutical Synthesis: It is a crucial building block in the synthesis of Active

Pharmaceutical Ingredients (APIs). The addition of the lipophilic decanoyl chain can modify a
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drug's pharmacokinetic profile, such as its bioavailability and membrane permeability. It is

used in the synthesis of metalloproteinase inhibitors and reversible analgesics.

Organic Synthesis: Decanoyl chloride is widely employed for the synthesis of esters and

amides via reaction with alcohols and amines, respectively. It has been used in the synthesis

of complex oligomers, such as those composed of alternating 2,6-diaminopyridine and 2,6-

pyridinedicarbonyl units.

Biocatalysis and Materials Science: The compound has been shown to enhance the activity

of enzymes in organic solvents, for example, during the synthesis of poly(lactic acid).

Other Industries: It also serves as a precursor in the production of surfactants, emulsifiers,

agrochemicals, and other specialty chemicals.

Mandatory Visualizations
The following diagrams illustrate the utility and synthesis of decanoyl chloride.

Diagram 1: General Acylation Workflow
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Diagram 1: General Acylation Workflow
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Diagram 2: Synthesis Pathway from Decanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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